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Compound of Interest

Compound Name: 2-(Dimethylamino)acetanilide-d6

Cat. No.: B15555156

An In-Depth Technical Guide to 2-
(Dimethylamino)acetanilide-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 2-(Dimethylamino)acetanilide-d6. This deuterated analog of 2-
(Dimethylamino)acetanilide is a valuable tool in various research applications, particularly in
pharmacokinetic and metabolic studies.

Chemical Structure and Properties

2-(Dimethylamino)acetanilide-d6 is an isotopically labeled form of 2-
(Dimethylamino)acetanilide, where six hydrogen atoms on the dimethylamino group have been
replaced with deuterium. This labeling provides a distinct mass signature, making it ideal for
use as an internal standard in mass spectrometry-based analytical methods.

Chemical Structure:
Figure 1: Chemical structure of 2-(Dimethylamino)acetanilide-d6

Physicochemical Properties:
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A summary of the key physicochemical properties for both 2-(Dimethylamino)acetanilide-d6

and its non-deuterated analog is presented in the table below. Data for the deuterated

compound is limited and primarily sourced from supplier information.

2- 2-
Property (Dimethylamino)ac  (Dimethylamino)ac ~ Reference
etanilide-d6 etanilide
Molecular Formula C10HsDsN20 C10H14N20
Molecular Weight 184.27 g/mol 178.23 g/mol [1]
Monoisotopic Mass 184.148 Da 178.111 Da [1]
Appearance Not specified Solid [1]
Melting Point Not available Not available
Boiling Point Not available Not available
Solubility Not specified Not specified

Synthesis

A detailed experimental protocol for the synthesis of 2-(Dimethylamino)acetanilide-d6 is not

readily available in the public domain. However, a plausible synthetic route can be adapted

from general methods for the preparation of N-phenylacetamides. The synthesis would likely

involve the acylation of aniline with a deuterated acylating agent.

Proposed Synthetic Pathway:

A feasible approach would be the reaction of aniline with 2-chloroacetyl chloride, followed by

nucleophilic substitution with dimethylamine-d6é.
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Figure 2: Proposed synthesis workflow for 2-(Dimethylamino)acetanilide-d6
Experimental Protocol (Hypothetical):
Step 1: Synthesis of 2-Chloro-N-phenylacetamide

 In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere,
dissolve aniline (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane or
tetrahydrofuran).

e Cool the solution to 0 °C in an ice bath.
o Slowly add 2-chloroacetyl chloride (1.1 eq) dropwise to the stirred solution.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2-4 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC).

» Upon completion, quench the reaction with water and extract the product with an organic
solvent.

» Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to yield crude 2-chloro-N-phenylacetamide.

» Purify the crude product by recrystallization or column chromatography.

Step 2: Synthesis of 2-(Dimethylamino)acetanilide-d6
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o Dissolve 2-chloro-N-phenylacetamide (1.0 eq) in a suitable polar aprotic solvent (e.g.,
acetonitrile or DMF).

e Add dimethylamine-d6 hydrochloride (1.2 eq) and a base (e.g., potassium carbonate or
triethylamine, 2.5 eq) to the solution.

» Heat the reaction mixture to reflux and monitor its progress by TLC.

e Once the reaction is complete, cool the mixture to room temperature and filter off any
inorganic salts.

o Concentrate the filtrate under reduced pressure.

» Purify the crude 2-(Dimethylamino)acetanilide-d6 by column chromatography to obtain the
final product.

Analytical Data

Detailed analytical data for 2-(Dimethylamino)acetanilide-d6 is not publicly available.
Researchers requiring this compound for quantitative studies should obtain a Certificate of
Analysis from the supplier, which will typically include identity and purity data from techniques
such as *H-NMR, Mass Spectrometry, and HPLC.

For the non-deuterated analog, 2-(Dimethylamino)acetanilide, some spectral data is available
in public databases.[1]

Biological Activity and Signaling Pathways

There is limited specific information on the biological activity of 2-(Dimethylamino)acetanilide.
However, the broader class of acetanilide derivatives has been investigated for various
pharmacological activities. Some studies have reported antimicrobial and (33-adrenergic
receptor agonist properties for certain acetanilide derivatives.

The mechanism of action for acetanilide itself is believed to involve the inhibition of
cyclooxygenase (COX) enzymes, similar to other non-steroidal anti-inflammatory drugs
(NSAIDSs).[2] This inhibition reduces the production of prostaglandins, which are key mediators
of inflammation and pain.
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Figure 3: Potential mechanism of action for acetanilide derivatives

It is important to note that the biological activity of 2-(Dimethylamino)acetanilide and its
deuterated analog has not been extensively studied, and further research is required to
elucidate their specific pharmacological profiles and potential involvement in cellular signaling
pathways.

Applications

The primary application of 2-(Dimethylamino)acetanilide-d6 is as an internal standard in
bioanalytical methods. Its key advantages include:

o High Chemical Similarity: It behaves almost identically to the non-deuterated analyte during
sample preparation and chromatographic separation.

o Distinct Mass: The mass difference allows for clear differentiation from the analyte in mass
spectrometric detection, enabling accurate quantification.

These properties make it an invaluable tool for pharmacokinetic, toxicokinetic, and metabolism
studies in drug discovery and development.

Conclusion

2-(Dimethylamino)acetanilide-d6 is a crucial analytical tool for researchers in the
pharmaceutical and life sciences. While detailed experimental data remains limited, this guide
provides a foundational understanding of its structure, properties, and a plausible synthetic
approach. As with any stable isotope-labeled standard, it is recommended to obtain a
comprehensive Certificate of Analysis from the supplier to ensure the accuracy and reliability of
experimental results. Further research into the biological activity of this compound and its non-
deuterated analog could reveal novel pharmacological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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